molecular formula C18H20ClNO3 B8401690 Tert-butyl 4-(5-chloro-6-methoxypyridin-3-yl)-3-methylbenzoate

Tert-butyl 4-(5-chloro-6-methoxypyridin-3-yl)-3-methylbenzoate

Cat. No.: B8401690
M. Wt: 333.8 g/mol
InChI Key: NCVWQSPGZQPLQJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl 4-(5-chloro-6-methoxypyridin-3-yl)-3-methylbenzoate is a useful research compound. Its molecular formula is C18H20ClNO3 and its molecular weight is 333.8 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H20ClNO3

Molecular Weight

333.8 g/mol

IUPAC Name

tert-butyl 4-(5-chloro-6-methoxypyridin-3-yl)-3-methylbenzoate

InChI

InChI=1S/C18H20ClNO3/c1-11-8-12(17(21)23-18(2,3)4)6-7-14(11)13-9-15(19)16(22-5)20-10-13/h6-10H,1-5H3

InChI Key

NCVWQSPGZQPLQJ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)C(=O)OC(C)(C)C)C2=CC(=C(N=C2)OC)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 250 mL round bottomed flask was added 5-bromo-3-chloro-2-methoxypyridine (1.5 g), tribasic potassium phosphate (2.86 g, 13.5 mmol), bis(diphenylphosphino)ferrocene]palladium (II) dichloromethane adduct (0.275 g, 6.74 mmol), tert-butyl 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate (Step B, 2.27 g, 7.13 mmol), dioxane (50 mL) and water (3 mL). The flask was sealed and was stirred at 80° C. overnight. The reaction was cooled to room temperature, diluted with ethyl acetate, washed with water, filtered and the filtrate concentrated. The resultant residue was purified by silica gel chromatography to yield tert-butyl 4-(5-chloro-6-methoxypyridin-3-yl)-3-methylbenzoate (2.0 g, 5.99 mmol). LCMS (M+H)+: 334.0
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
potassium phosphate
Quantity
2.86 g
Type
reactant
Reaction Step One
Quantity
2.27 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Name
palladium (II) dichloromethane
Quantity
0.275 g
Type
catalyst
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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